CID 71419804

• CAS No.: 821782-89-2
• Molecular Formula: C14H26O3
• Molecular Weight: 242.35 g/mol
• InChI: InChI=1S/C12H22O.C2H4O2/c1-5-6-7-12(8-10(2)3)9-11(4)13;1-2(3)4/h11,13H,5-7,9H2,1-4H3;1H3,(H,3,4)/t11-;/m1./s1
• InChI Key: YIYOGGIURDRPNY-RFVHGSKJSA-N
• Isomeric SMILES: CCCCC(=C=C(C)C)C[C@@H](C)O.CC(=O)O
• Canonical SMILES: CCCCC(=C=C(C)C)CC(C)O.CC(=O)O

Description

The compound identified as “CID 71419804” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71419804 involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of cyclodextrins, which are cyclic oligosaccharides obtained from starch. The inclusion complexes formed with cyclodextrins are prepared using methods that involve the non-polar cavity of cyclodextrins . The reaction conditions often include controlled temperatures and specific solvents to ensure the stability and efficiency of the synthesis process.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated systems to ensure consistency and purity. The process includes the use of advanced analytical techniques to monitor the formation of inclusion complexes and to verify the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: CID 71419804 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often involve specific temperatures, pH levels, and solvents to optimize the reaction outcomes .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in substituted analogs of the compound .

Scientific Research Applications

CID 71419804 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various synthetic processes. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound is investigated for its therapeutic potential and its role in drug development. In industry, it is used in the production of advanced materials and as a component in various industrial processes .

Mechanism of Action

The mechanism of action of CID 71419804 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 71419804 include other cyclodextrin inclusion complexes and related oligosaccharides. These compounds share similar structural features and chemical properties but may differ in their specific applications and effectiveness .

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the inclusion complex formation with cyclodextrins. This unique feature enhances its stability, solubility, and overall effectiveness in various applications compared to other similar compounds .